Cas no 90580-64-6 (4-Borono-dl-phenylalanine)

4-Borono-dl-phenylalanine is a boronic acid derivative of phenylalanine, primarily utilized in organic synthesis and medicinal chemistry. Its key advantage lies in its role as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds for complex molecule construction. The boronic acid moiety enhances reactivity while maintaining stability under controlled conditions. This compound is particularly valuable in peptide modification and the development of boron-containing therapeutics, including protease inhibitors. Its racemic form (dl-) allows for broader synthetic flexibility. The product is characterized by its compatibility with aqueous and organic solvents, making it suitable for diverse reaction environments. Proper handling under inert conditions is recommended to preserve its reactivity.
4-Borono-dl-phenylalanine structure
4-Borono-dl-phenylalanine structure
Product Name:4-Borono-dl-phenylalanine
CAS No:90580-64-6
MF:C9H12BNO4
MW:209.006882667542
MDL:MFCD01863704
CID:804890
PubChem ID:53503
Update Time:2025-05-22

4-Borono-dl-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine,4-borono-
    • 2-Amino-3-[4-(dihydroxyboryl)phenyl]propanoic acid
    • 4-Borono-DL-phenylalanine
    • 4-BORONO-DL-PHENYLALANINEB10ENRICHED
    • 4-boronophenylalanine
    • 4-DIHYDROXYBORYL-DL-PHENYLALANINE
    • 4-dihydroxyborylphenylalanine
    • boronophenylalanine
    • DL-4-BORONOPHENYLALANINE
    • DL-4-PHENYLALANINEBORONIC ACID
    • PARABORONOPHENYLALANINE
    • p-boronophenylalanine
    • 4-Boronophenylalanine (ACI)
    • Alanine, 3-(p-boronophenyl)- (6CI, 7CI)
    • (±)-p-Boronophenylalanine
    • 2-Amino-3-[4-(dihydroxyboranyl)phenyl]propanoic acid
    • DL-p-Boronophenylalanine
    • 2-amino-3-(4-boronophenyl)propanoicacid
    • MFCD01863704
    • UID84303EL
    • SY248863
    • CS-0084675
    • Q27291095
    • AB10735
    • Boronophenylalanine, DL-
    • SY318780
    • 4-BORONOPHENYLALANINE, (+/-)-
    • 4-BORONO-DL-PHENYLALANINE B10 ENRICHED
    • Phenylalanine, 4-borono-
    • DB-057212
    • 4-Borono-DL-phenylalanine, 95%
    • 2-amino-3-(4-boronophenyl)propionic acid
    • Benzeneboronic acid, p-(2-amino-2-carboxyethyl)-
    • p-Borono-L-phenylalanine (sup 10)Boron enriched
    • Alanine, 3-(p-boronophenyl)-
    • NSC-670879
    • UNII-UID84303EL
    • 4-BORONO-PHENYLALANINE
    • 4-Borono-D,L-phenylalanine
    • CHEMBL298071
    • 2-amino-3-[4-(dihy-droxyboryl)phenyl]propanoic acid
    • (+/-)-P-BORONOPHENYLALANINE
    • BDBM50608141
    • p-Borono-L-phenylalanine
    • (2S)-2-amino-3-[4-(dihydroxyboranyl)phenyl]propanoic acid
    • 3-(p-Boronophenyl)alanine
    • SCHEMBL204497
    • BOROFALAN, DL-
    • p-(2-Amino-2-carboxyethyl)benzeneboronic acid
    • NFIVJOSXJDORSP-UHFFFAOYSA-N
    • LS-13635
    • F77063
    • p-BPA cpd
    • NSC-667936
    • B(10) BORONOPHENYLALANINE
    • NSC667936
    • AKOS015833561
    • AB08136
    • DB-056057
    • P-(Dihydroxyboryl)Phenylalanine
    • 2-amino-3-(4-boronophenyl)propanoic acid
    • DL-boronophenylalanine
    • 90580-64-6
    • NSC670879
    • BORONOPHENYLALANINE, (+/-)-
    • DB-041009
    • 4-Borono-dl-phenylalanine
    • MDL： MFCD01863704
    • Inchi： 1S/C9H12BNO4/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13)
    • InChI Key： NFIVJOSXJDORSP-UHFFFAOYSA-N
    • SMILES： O=C(C(CC1C=CC(B(O)O)=CC=1)N)O

Computed Properties

  • Exact Mass: 209.08600
  • Monoisotopic Mass: 209.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.34
  • Melting Point: 270 °C (dec.)(lit.)
  • Boiling Point: 449.3 °C at 760 mmHg
  • Flash Point: 225.5 °C
  • PSA: 103.78000
  • LogP: -0.97890
  • Solubility: Not available

4-Borono-dl-phenylalanine Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38-20/21/22
  • Safety Instruction： 37/39-26
  • FLUKA BRAND F CODES：1
  • RTECS：AY4240000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

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4-Borono-dl-phenylalanine Production Method

Production Method 1

90580-64-6 90580-64-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Dichloromethane
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid
1.4 Reagents: Sodium hydroxide
Reference
A high-yield synthesis of 4-borono-DL-phenylalanine
Park, Ki Chul; Yoshino, Kazuo; Tomiyasu, Hiroshi, Synthesis, 1999, (12), 2041-2044

Production Method 2

260438-02-6 260438-02-6
90580-64-6 90580-64-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
An improved total synthesis of p-boronophenylalanine, a target compound for boron neutron capture therapy
Kimura, Mototetsu; Yoshino, Kazuo; Tomiyasu, Hiroshi, Global '99: "Nuclear Technology - Bridging the Millennia", 1999, 1598, 1598-1602

Production Method 3

90580-64-6 90580-64-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of (±)-p-boronophenylalanine and (±)-p-boronophenylserine using the ester of isocyanoacetic acid as a building block
Kirihata, M.; Morimoto, M.; Ichimoto, I., 1993, , 55, 55-7

Production Method 4

90580-64-6 90580-64-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A simple and improved synthesis of p-boronophenylalanine, a boron carrier for the boron-neutron capture therapy
Kirihara, Mitsunori; Morimoto, Tsuguhiro; Ichimoto, Itsuo, Bioscience, 1993, 57(11), 1940-1

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4-Borono-dl-phenylalanine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:90580-64-6)4-Borono-dl-phenylalanine
Order Number:A1241366
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:41
Price ($):257
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90580-64-6)4-Borono-dl-phenylalanine
A1241366
Purity:99%
Quantity:250mg
Price ($):257
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